2-Amino-1-(3-chlorophenyl)ethanone

• Molecular Formula: C8H8ClNO
• Molecular Weight: 169.61 g/mol
• IUPAC Name: 2-amino-1-(3-chlorophenyl)ethanone
• InChI: InChI=1S/C8H8ClNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4H,5,10H2
• InChI Key: PKPOPBYRCOSRSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)CN

Description

2-Amino-1-(3-chlorophenyl)ethanone is a useful research compound. Its molecular formula is C8H8ClNO and its molecular weight is 169.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-1-(3-chlorophenyl)ethanone (2.0 g, 8.57 mmol) was added to a solution of hexamethylenetetramine (1.201 g, 8.57 mmol) in CHCl3 (60 mL), and the resulting mixture was heated at 55° C. for 1 hour. The mixture was cooled to room temperature, and the white precipitate was collected by filtration, washed with CHCl3, and dried in vacuo to afford 3.1 g. This white solid was suspended in a mixture of ethanol (50 mL) and hydrochloric acid (0.25 mL, 8.30 mmol) and heated at 105° C. for 1.5 hours. The mixture was cooled to 0° C., filtered and washed by ethanol (30 mL). The organic phase was concentrated to afford an HCl salt of the title compound (1.74 g) as a pale yellow solid. LC-MS (ES) m/z=170 [M+H]+.